Cas no 1361664-77-8 (2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361664-77-8
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4967502
• Update Time: 2025-05-20

2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-12-8(13(17,18)19)4-6(5-20-12)7-2-3-9(14)11(16)10(7)15/h2-5H,1H3
• InChI Key： MNIHJTLUJHQCBH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CN=C(C(C(F)(F)F)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361664-77-8)

The compound 2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361664-77-8) is a specialized heterocyclic chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine core substituted with a methoxy group, a trifluoromethyl group, and a 2,3,4-trichlorophenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets selectively.

In recent years, the demand for fluorinated and chlorinated compounds like 2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine has surged, driven by their enhanced stability and bioavailability. These properties are critical in the development of next-generation pharmaceuticals and crop protection agents. The compound's CAS No. 1361664-77-8 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science.

One of the most discussed topics surrounding this compound is its synthetic versatility. Chemists have explored various catalytic methods to optimize its production, focusing on green chemistry principles to minimize environmental impact. The incorporation of trifluoromethyl groups is a hot topic in medicinal chemistry, as these groups often improve metabolic stability and binding affinity. Similarly, the 2,3,4-trichlorophenyl moiety is known for its role in enhancing lipophilicity, a key factor in drug design.

The pyridine ring in 2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine serves as a privileged scaffold in small-molecule therapeutics. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it invaluable for targeting enzymes and receptors. Recent studies highlight its potential in addressing antibiotic resistance and neurodegenerative diseases, aligning with global health priorities. These applications have spurred interest in its structure-activity relationships (SAR), a common search term among researchers.

From an industrial perspective, the compound's scalable synthesis and cost-effective production are critical considerations. Companies are investing in high-throughput screening to identify derivatives with improved efficacy. The agrochemical sector also values this compound for its potential as a pesticide intermediate, particularly in formulations targeting pest resistance. This dual utility in pharma and agro sectors underscores its economic importance.

Environmental and regulatory aspects are another focal point. The persistence and degradation pathways of 2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine are under scrutiny to ensure compliance with REACH and other global standards. Researchers are leveraging computational modeling to predict its environmental fate, a trending topic in cheminformatics.

In summary, 2-Methoxy-5-(2,3,4-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361664-77-8) represents a multifaceted compound with broad applications. Its molecular design and functional groups align with contemporary research trends, making it a subject of ongoing exploration. Whether in drug development or sustainable agriculture, this compound continues to inspire innovation across scientific disciplines.